Cas no 2137749-14-3 (1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide)

• Product Name: 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide
• CAS No: 2137749-14-3
• MF: C₁₀H₁₄FNO₃S
• MW: 247.286465167999
• CID: 5286271
• Update Time: 2025-10-28

1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxyphenyl)-N-methylethane-1-sulfonamide
• 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide
• Benzenemethanesulfonamide, 2-fluoro-6-methoxy-N,α-dimethyl-

• Inchi： 1S/C10H14FNO3S/c1-7(16(13,14)12-2)10-8(11)5-4-6-9(10)15-3/h4-7,12H,1-3H3
• InChI Key： PQQHMLFHAOKUBE-UHFFFAOYSA-N
• SMILES： S(C(C)C1C(=CC=CC=1OC)F)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 1.3
• Topological Polar Surface Area: 63.8

Additional information on 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide

Introduction to 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide (CAS No. 2137749-14-3)

1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2137749-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide, particularly the presence of a fluoro-substituted aromatic ring and a methoxy group, contribute to its unique chemical properties and biological interactions.

The molecular structure of this compound consists of a benzene ring substituted at the 2-position with a fluorine atom and at the 6-position with a methoxy group. The nitrogen atom in the sulfonamide moiety is connected to a methyl group, forming N-methylethanesulfonamide. This arrangement not only influences the compound's solubility and stability but also its reactivity with biological targets. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design.

In recent years, sulfonamides have been extensively studied for their role in developing treatments for various diseases, including infectious diseases, cancer, and inflammatory conditions. The fluorine atom in 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide plays a crucial role in modulating its pharmacokinetic properties. Fluorinated compounds often exhibit improved bioavailability and prolonged half-life, which are critical factors in drug development. Additionally, the methoxy group contributes to hydrophobic interactions, influencing how the compound interacts with biological membranes and receptors.

One of the most compelling aspects of 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide is its potential as a lead compound for further derivatization and optimization. Researchers have leveraged its scaffold to develop novel derivatives with enhanced pharmacological profiles. For instance, modifications at the sulfonamide nitrogen or the aromatic ring can lead to compounds with improved selectivity or potency against specific biological targets. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide's potential applications. These tools allow researchers to predict how the compound will interact with enzymes, receptors, and other biomolecules. Such predictions are invaluable in drug discovery, as they can guide the design of experiments and help identify promising candidates for further development. The combination of experimental data and computational insights provides a robust framework for understanding the compound's mechanism of action.

The synthesis of 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine into an aromatic ring typically requires specialized methodologies to ensure high yield and purity. Techniques such as nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions are commonly employed. The subsequent formation of the sulfonamide bond often involves reactions between sulfonyl chlorides or sulfonyl azides with amines or amine derivatives.

Quality control and analytical characterization are critical steps in ensuring the identity and purity of 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structural integrity and assess impurity profiles. These analytical methods provide detailed information about the compound's molecular structure and purity, which are essential for pharmaceutical applications.

The pharmacological profile of 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide has been explored in various preclinical studies. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For example, sulfonamides are known to interact with bacterial dihydropteroate synthase, an enzyme involved in folic acid biosynthesis. While this compound has not yet been tested against bacterial pathogens, its structural features suggest potential applications in other therapeutic areas.

Future research directions for 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide include investigating its interactions with human enzymes and receptors using cell-based assays and X-ray crystallography. These studies can provide insights into its binding mode and help identify key residues involved in biological activity. Additionally, exploring its potential as an intermediate in synthesizing more complex molecules could open new avenues for drug development.

The impact of fluorine substitution on pharmaceutical compounds cannot be overstated. Fluorinated drugs often exhibit superior pharmacokinetic properties compared to their non-fluorinated counterparts. This is due to fluorine's ability to modulate electronic distribution within molecules, affecting their metabolic pathways and binding affinities. In the case of 1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide, these properties may contribute to its suitability as a therapeutic agent.

The role of sulfonamides in medicinal chemistry continues to evolve with new discoveries emerging regularly. Researchers are increasingly interested in leveraging sulfonamide scaffolds to develop drugs with novel mechanisms of action. The versatility of this class of compounds makes them ideal candidates for addressing unmet medical needs across multiple therapeutic areas.

In conclusion,1-(2-fluoro-6-methoxyphenyl)-N-methylethanesulfonamide (CAS No. 2137749-14-3) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable asset for further exploration. As research progresses, this compound may contribute to the development of new treatments that address critical health challenges.